Lithium Hydride

• CAS No.: 7580-67-8
• Product Name: Lithium Hydride
• Molecular Formula: LiH; HLi
• Molecular Weight: 8 g/mol
• IUPAC Name: lithium;hydride
• Standard InChI: InChI=1S/Li.H/q+1;-1
• Standard InChIKey: SRTHRWZAMDZJOS-UHFFFAOYSA-N
• Isomeric SMILES: [H-].[Li+]
• Impurities: The commercial product contains traces of impurities, e.g., unreacted lithium metal
• SMILES: [H-].[Li+]
• Canonical SMILES: [H-].[Li+]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: Gray cubic crystals or powder, hygroscopic; White translucent, crystalline mass or powder; commercial product is light bluish-gray due to minute amount of colloidally dispersed lithium; Cubic crystals, darkens rapidly on exposure to light
• Density: 0.76 to 0.77 (EPA, 1998); 0.78 g/cu cm; 0.8 g/cm³; 0.78
• Melting Point: 1256 °F (EPA, 1998); 688.7 °C; 680 °C; 1256°F
• Physical Description: Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium.; ODOURLESS WHITE-TO-GREYISH HYGROSCOPIC SOLID IN VARIOUS FORMS. TURNS DARK ON EXPOSURE TO LIGHT.; Odorless, off-white to gray, translucent, crystalline mass or white powder.
• Description: Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium.; Lithium hydride is an alkali metal hydride where the metal is specified as lithium.
• Shelf Life: Darkens rapidly on exposure to light.
• Solubility: Reacts with water (NIOSH, 2016); Insoluble in benzene and toluene; soluble in ether; Solubility in water: reaction; Reacts
• Synonyms: Lithium Monohydride
• Vapor Pressure: 0 mm Hg at 68 °F (EPA, 1998); Approximately 0 mm Hg; Vapor pressure at 20 °C: negligible; 0 mmHg (approx)
• PubChem Compound: 62714
• Last Modified: Nov 11 2021